Cas no 1346665-27-7 (2-Ethyl-5-(trifluoromethyl)pyrazole-3-boronic acid)

2-Ethyl-5-(trifluoromethyl)pyrazole-3-boronic acid is a boronic acid derivative commonly employed as a versatile building block in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions. Its pyrazole core, combined with the electron-withdrawing trifluoromethyl group and ethyl substituent, enhances reactivity and stability, making it valuable for constructing complex heterocyclic frameworks. The boronic acid moiety facilitates efficient coupling with aryl or vinyl halides, enabling the formation of carbon-carbon bonds under mild conditions. This compound is particularly useful in pharmaceutical and agrochemical research, where trifluoromethyl-substituted heterocycles are sought after for their enhanced metabolic stability and bioavailability. Proper handling under inert conditions is recommended to preserve its reactivity.

2-Ethyl-5-(trifluoromethyl)pyrazole-3-boronic acid structure

1346665-27-7 structure

Product Name:2-Ethyl-5-(trifluoromethyl)pyrazole-3-boronic acid

CAS No:1346665-27-7

MF:C₆H₈BF₃N₂O₂

MW:207.946131706238

MDL:MFCD23135908

CID:3047698

PubChem ID:66779663

Update Time:2025-06-06

2-Ethyl-5-(trifluoromethyl)pyrazole-3-boronic acid Chemical and Physical Properties

Names and Identifiers

- 2-Ethyl-5-(trifluoromethyl)pyrazole-3-boronic acid
- [2-ethyl-5-(trifluoromethyl)pyrazol-3-yl]boronic acid
- (1-ethyl-3-(trifluoromethyl)-1H-pyrazol-5-yl)boronic acid
- AT24560
- Z9816
- MDL： MFCD23135908
- Inchi： 1S/C6H8BF3N2O2/c1-2-12-5(7(13)14)3-4(11-12)6(8,9)10/h3,13-14H,2H2,1H3
- InChI Key： ZTZOXIFXHVHNBB-UHFFFAOYSA-N
- SMILES： FC(C1C=C(B(O)O)N(CC)N=1)(F)F

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 202
Topological Polar Surface Area: 58.3

2-Ethyl-5-(trifluoromethyl)pyrazole-3-boronic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Apollo Scientific	PC412400-1g	2-Ethyl-5-(trifluoromethyl)pyrazole-3-boronic acid	1346665-27-7		1g	£385.00	2023-09-02
TRC	E930575-100mg	2-Ethyl-5-(trifluoromethyl)pyrazole-3-boronic acid	1346665-27-7		100mg	$133.00	2023-05-18
TRC	E930575-250mg	2-Ethyl-5-(trifluoromethyl)pyrazole-3-boronic acid	1346665-27-7		250mg	$259.00	2023-05-18
TRC	E930575-500mg	2-Ethyl-5-(trifluoromethyl)pyrazole-3-boronic acid	1346665-27-7		500mg	$391.00	2023-05-18
TRC	E930575-1g	2-Ethyl-5-(trifluoromethyl)pyrazole-3-boronic acid	1346665-27-7		1g	$552.00	2023-05-18
Chemenu	CM208058-1g	2-Ethyl-5-(trifluoromethyl)pyrazole-3-boronic acid	1346665-27-7	95%+	1g	$831	2023-02-02
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBEB10392-100MG	2-ethyl-5-(trifluoromethyl)pyrazole-3-boronic acid	1346665-27-7	95%	100MG	￥ 1,075.00	2023-03-31
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBEB10392-250MG	2-ethyl-5-(trifluoromethyl)pyrazole-3-boronic acid	1346665-27-7	95%	250MG	￥ 1,716.00	2023-03-31
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBEB10392-500MG	2-ethyl-5-(trifluoromethyl)pyrazole-3-boronic acid	1346665-27-7	95%	500MG	￥ 2,864.00	2023-03-31
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBEB10392-1G	2-ethyl-5-(trifluoromethyl)pyrazole-3-boronic acid	1346665-27-7	95%	1g	￥ 4,290.00	2023-03-31